Cas no 1341474-77-8 (3-(4-ethylcyclohexyl)oxypyrrolidine)

3-(4-Ethylcyclohexyl)oxypyrrolidine is a specialized pyrrolidine derivative featuring a 4-ethylcyclohexyl ether substituent. This compound is of interest in synthetic and medicinal chemistry due to its structural rigidity and potential as a chiral building block or intermediate. The cyclohexyl group enhances steric and electronic properties, while the pyrrolidine moiety offers versatility for further functionalization. Its well-defined stereochemistry and stable ether linkage make it suitable for applications in asymmetric synthesis, ligand design, or pharmaceutical research. The compound’s balanced lipophilicity and conformational stability may also contribute to its utility in drug discovery, particularly for targeting central nervous system (CNS) receptors or enzyme inhibitors.
3-(4-ethylcyclohexyl)oxypyrrolidine structure
1341474-77-8 structure
Product Name:3-(4-ethylcyclohexyl)oxypyrrolidine
CAS No:1341474-77-8
MF:C12H23NO
MW:197.317123651505
CID:6503883
PubChem ID:64748346
Update Time:2025-10-18

3-(4-ethylcyclohexyl)oxypyrrolidine Chemical and Physical Properties

Names and Identifiers

    • 3-(4-ethylcyclohexyl)oxypyrrolidine
    • 1341474-77-8
    • AKOS014076275
    • 3-[(4-ethylcyclohexyl)oxy]pyrrolidine
    • EN300-1831974
    • Inchi: 1S/C12H23NO/c1-2-10-3-5-11(6-4-10)14-12-7-8-13-9-12/h10-13H,2-9H2,1H3
    • InChI Key: OELADQIJIFXWSX-UHFFFAOYSA-N
    • SMILES: O(C1CNCC1)C1CCC(CC)CC1

Computed Properties

  • Exact Mass: 197.177964357g/mol
  • Monoisotopic Mass: 197.177964357g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 21.3Ų

3-(4-ethylcyclohexyl)oxypyrrolidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1831974-0.05g
3-[(4-ethylcyclohexyl)oxy]pyrrolidine
1341474-77-8
0.05g
$647.0 2023-09-19
Enamine
EN300-1831974-0.1g
3-[(4-ethylcyclohexyl)oxy]pyrrolidine
1341474-77-8
0.1g
$678.0 2023-09-19
Enamine
EN300-1831974-0.25g
3-[(4-ethylcyclohexyl)oxy]pyrrolidine
1341474-77-8
0.25g
$708.0 2023-09-19
Enamine
EN300-1831974-0.5g
3-[(4-ethylcyclohexyl)oxy]pyrrolidine
1341474-77-8
0.5g
$739.0 2023-09-19
Enamine
EN300-1831974-1.0g
3-[(4-ethylcyclohexyl)oxy]pyrrolidine
1341474-77-8
1g
$1057.0 2023-06-03
Enamine
EN300-1831974-2.5g
3-[(4-ethylcyclohexyl)oxy]pyrrolidine
1341474-77-8
2.5g
$1509.0 2023-09-19
Enamine
EN300-1831974-5.0g
3-[(4-ethylcyclohexyl)oxy]pyrrolidine
1341474-77-8
5g
$3065.0 2023-06-03
Enamine
EN300-1831974-10.0g
3-[(4-ethylcyclohexyl)oxy]pyrrolidine
1341474-77-8
10g
$4545.0 2023-06-03
Enamine
EN300-1831974-1g
3-[(4-ethylcyclohexyl)oxy]pyrrolidine
1341474-77-8
1g
$770.0 2023-09-19
Enamine
EN300-1831974-5g
3-[(4-ethylcyclohexyl)oxy]pyrrolidine
1341474-77-8
5g
$2235.0 2023-09-19

Additional information on 3-(4-ethylcyclohexyl)oxypyrrolidine

3-(4-Ethylcyclohexyl)Oxypyrrolidine: A Comprehensive Overview

The compound with CAS No. 1341474-77-8, commonly referred to as 3-(4-ethylcyclohexyl)oxypyrrolidine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a pyrrolidine ring with a substituted cyclohexyl group, making it a versatile building block for various chemical reactions and applications.

3-(4-Ethylcyclohexyl)oxypyrrolidine is synthesized through a series of carefully designed reactions, often involving the coupling of cyclohexane derivatives with pyrrolidine precursors. The synthesis process typically involves multiple steps, including oxidation, reduction, and cyclization reactions, to achieve the desired stereochemistry and functional groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, which has significantly enhanced its accessibility for research and industrial applications.

The structural features of 3-(4-ethylcyclohexyl)oxypyrrolidine make it an ideal candidate for exploring its potential in drug discovery. The pyrrolidine ring is known for its ability to form hydrogen bonds, which is a critical property for bioavailability and target binding in pharmaceutical compounds. Additionally, the cyclohexyl group introduces steric bulk and hydrophobicity, which can modulate the compound's solubility and permeability across biological membranes. These properties have led researchers to investigate its role as a scaffold in designing novel bioactive molecules.

Recent studies have highlighted the potential of 3-(4-ethylcyclohexyl)oxypyrrolidine as a precursor for developing agents targeting various therapeutic areas. For instance, researchers have explored its use in designing inhibitors for enzymes involved in metabolic disorders, such as kinases and proteases. The compound's ability to adopt multiple conformations due to the flexibility of the cyclohexane ring has been exploited to optimize binding affinities with target proteins.

In addition to its pharmacological applications, 3-(4-ethylcyclohexyl)oxypyrrolidine has also found utility in materials science. Its unique combination of rigidity and flexibility makes it an attractive candidate for designing polymers with tailored mechanical properties. Recent research has demonstrated its potential as a monomer in the synthesis of high-performance polymers for use in advanced composites and biomedical devices.

The synthesis and characterization of 3-(4-ethylcyclohexyl)oxypyrrolidine have been extensively studied using modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into the compound's molecular geometry, stereochemistry, and electronic properties, which are essential for understanding its reactivity and biological activity.

One of the most exciting developments involving 3-(4-ethylcyclohexyl)oxypyrrolidine is its role in asymmetric catalysis. Researchers have successfully employed this compound as a chiral auxiliary in enantioselective syntheses of complex organic molecules. Its ability to induce high enantioselectivity in key reactions has made it a valuable tool in the construction of chiral centers in pharmaceutical intermediates.

Furthermore, the environmental impact of 3-(4-ethylcyclohexyl)oxypyrrolidine has been a topic of interest. Studies have shown that this compound exhibits low toxicity towards aquatic organisms under standard test conditions. Its biodegradability has also been assessed, with results indicating that it undergoes rapid microbial degradation under aerobic conditions. These findings are crucial for ensuring the sustainable use of this compound in industrial processes.

In conclusion, 3-(4-ethylcyclohexyl)oxypyrrolidine (CAS No. 1341474-77-8) is a multifaceted compound with significant potential across diverse fields. Its unique structure, versatile reactivity, and favorable biological properties make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new applications and optimizations for this compound, its role in advancing science and technology is expected to grow even further.

Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.